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Compound of Interest

Compound Name: 7-Fluoro-2-methylquinazolin-4-ol

CAS No.: 194473-03-5

Cat. No.: B573599

Get Quote

Executive Summary & Immediate Classification
7-Fluoro-2-methylquinazolin-4-ol (and its tautomer, 7-Fluoro-2-methylquinazolin-4(3H)-one)

is a fluorinated nitrogen heterocycle.[1] For disposal purposes, it must be classified as

Halogenated Organic Waste.

Critical Operational Directive: Do NOT dispose of this compound in standard non-halogenated

organic solvent streams (e.g., pure Acetone/Methanol waste), even if dissolved in them. The

presence of the fluorine atom requires incineration at facilities equipped with acid gas

scrubbers to manage hydrofluoric acid (HF) generation.
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Waste Category Classification RCRA Status (USA)

Physical State Solid (Powder) or Solution
Non-listed (unless formulation

specific)

Primary Hazard
Irritant (Skin/Eye/Resp), Acute

Tox.

Hazardous Waste

(Characteristic)

Disposal Stream Halogenated Organic Waste
Code: D002 (if pH extremes)

or General Organic

Chemical Profile & Hazard Identification
Understanding the chemical behavior of this molecule is prerequisite to safe handling.

Tautomeric Identity: This compound exists in equilibrium between the enol form (quinazolin-

4-ol) and the keto form (quinazolin-4(3H)-one).[1] The keto form is generally the stable solid

polymorph. Labels may vary between vendors; ensure your inventory system links both

names to the same disposal protocol.

Stability: Chemically stable under standard temperature and pressure. It does not form

peroxides.

Reactivity: Incompatible with strong oxidizing agents.

Toxicology:

H302: Harmful if swallowed.[2][3]

H315/H319: Causes skin and serious eye irritation.[2]

H411: Toxic to aquatic life with long-lasting effects.[3][4]

Decision Matrix: Disposal Workflow
The following logic gate ensures compliance with EPA regulations and minimizes downstream

incineration risks.
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Waste Generation:
7-Fluoro-2-methylquinazolin-4-ol

Determine Physical State

Solid / Powder Solution / Mother Liquor

Container:
HDPE Wide-Mouth Jar

Label:
'Hazardous Waste - Solid'

(Toxic, Irritant)

EHS Pickup / Incineration
(Requires HF Scrubbing)

Identify Solvent Base

Halogenated Solvent
(e.g., DCM, Chloroform)

Non-Halogenated Solvent
(e.g., DMSO, MeOH)

CRITICAL STEP:
Segregate to

HALOGENATED Waste Stream

Solute contains F
(Override Class)
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Figure 1: Decision tree for segregating fluorinated quinazoline waste. Note the critical override

for non-halogenated solvents containing the fluorinated solute.

Detailed Operational Protocols
A. Solid Waste Disposal (Pure Compound/Precipitate)
Use this protocol for expired inventory, contaminated weighing boats, or filter cakes.

PPE Requirement: Nitrile gloves (double-gloving recommended), safety glasses with side

shields, and a lab coat. Use a powder respirator (N95) if handling outside a fume hood.

Containment: Transfer the solid into a compatible screw-top container (HDPE or Glass).

Note: Do not use metal containers if the compound is potentially acidic or wet, to prevent

corrosion.

Labeling: Apply a hazardous waste tag.

Constituents: "7-Fluoro-2-methylquinazolin-4-ol" (Do not use abbreviations).[1]

Hazards: Check "Toxic" and "Irritant".[2]

Secondary Containment: Place the sealed container into a clear plastic zip-lock bag to

prevent surface contamination of the outer bin.

B. Liquid Waste Disposal (Reaction Mixtures/Stock
Solutions)
Use this protocol for HPLC waste, mother liquors, or dissolved stock.

Stream Selection:

The Rule of Fluorine: Because the molecule contains a Fluorine atom, the entire solution

should ideally be treated as Halogenated Waste.

Why? High-temperature incineration of fluorinated compounds releases Hydrofluoric Acid

(HF). If this waste is mislabeled as "Non-Halogenated" (e.g., purely Methanol), it may be
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sent to a fuel-blending kiln lacking the necessary acid scrubbers, causing infrastructure

damage and regulatory violation [1].[1]

Segregation: Pour into the carboy designated for Halogenated Solvents (often the "Red Can"

or designated DCM/Chloroform waste stream).

Compatibility Check: Ensure the waste stream does not contain strong oxidizers (e.g., Nitric

Acid waste), as quinazolines are organic bases and can react exothermically.

C. Spill Contingency Plan
If a spill occurs (> 1 gram solid or > 10 mL solution):

Isolate: Evacuate the immediate area and post a "Do Not Enter" sign.

PPE: Don standard PPE plus a chemically resistant apron.

Solid Spill:

Do not dry sweep (creates dust).

Cover with wet paper towels (dampened with water) to suppress dust.

Scoop into a waste container.

Clean surface with a soap/water solution.

Liquid Spill:

Absorb with vermiculite or a universal absorbent pad.

Place used absorbents into the Solid Hazardous Waste bin (not regular trash).

Regulatory Framework (US Context)
While 7-Fluoro-2-methylquinazolin-4-ol is not explicitly listed on the EPA's P-List (Acutely

Hazardous) or U-List (Toxic Waste), it falls under the "Process Knowledge" clause of RCRA

(Resource Conservation and Recovery Act) [2].[1]
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Generator Responsibility: You are legally required to characterize the waste. Due to the

confirmed aquatic toxicity (H411) and oral toxicity (H302), it must not be disposed of down

the drain.

EPA Waste Code: If the waste exhibits corrosivity (pH < 2 or > 12.5), assign D002.[5]

Otherwise, classify as non-specific hazardous organic waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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